Cas no 1206994-41-3 (N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-2-methoxypyridine-3-carboxamide)

• Product Name: N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-2-methoxypyridine-3-carboxamide
• CAS No: 1206994-41-3
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 6349855
• PubChem ID: 49676785
• Update Time: 2025-05-26

N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-2-methoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-2-methoxypyridine-3-carboxamide
• 1206994-41-3
• N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-2-methoxypyridine-3-carboxamide
• SR-01000925737
• VU0526269-1
• N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)-2-methoxynicotinamide
• SR-01000925737-1
• F5860-3156
• AKOS024525428

• Inchi： 1S/C16H19N3O4S/c1-23-15-10(5-4-8-17-15)14(21)18-11-6-2-3-7-12(11)19-13(20)9-24-16(19)22/h4-5,8,11-12H,2-3,6-7,9H2,1H3,(H,18,21)
• InChI Key： FHVXWCGGWPAHIT-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CCCCC1NC(C1=CC=CN=C1OC)=O)=O

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-2-methoxypyridine-3-carboxamide

Introduction to CAS No. 1206994-41-3: N-2-(2,4-Dioxo-1,3-thiazolidin-3-yl)cyclohexyl-2-methoxypyridine-3-carboxamide

The compound identified by CAS No. 1206994-41-3, known as N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-2-methoxypyridine-3-carboxamide, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl is a key component of this compound. The thiazolidin ring system is a five-membered heterocycle containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The presence of the cyclohexyl group adds bulk and flexibility to the molecule, potentially enhancing its bioavailability and interaction with target proteins. Additionally, the pyridine moiety introduces aromaticity and electron-withdrawing effects, which can influence the compound's electronic properties and binding affinity.

Recent studies have highlighted the importance of thiazolidin derivatives in drug design due to their ability to act as inhibitors of various enzymes and receptors. For instance, research published in 2023 demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against kinases involved in cancer progression. These findings suggest that CAS No. 1206994-41-3 could serve as a lead compound for developing novel anti-cancer agents.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the thiazolidin ring through cyclization reactions and the subsequent coupling with the cyclohexyl-pyridine derivative via amide bond formation. Optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the sensitive functional groups.

In terms of pharmacological properties, preliminary in vitro studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as inflammation and neurodegenerative diseases. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, facilitating rational drug design.

The application of machine learning algorithms in drug discovery has also shed light on the potential off-target effects of CAS No. 1206994-41. By analyzing large datasets of chemical structures and their biological activities, researchers can identify potential safety concerns early in the development process. This approach has been instrumental in refining the structure of this compound to minimize adverse effects while maintaining its therapeutic efficacy.

In conclusion, CAS No. 1206994-41 represents a promising lead compound with diverse applications in drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As advancements in synthetic chemistry and computational modeling continue to evolve, we can expect to see significant progress in harnessing this compound's full potential for therapeutic purposes.